Cas no 2097929-29-6 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide
• CAS No: 2097929-29-6
• MF: C₁₈H₁₆FNO₂S₂
• MW: 361.453545570374
• CID: 6475033
• PubChem ID: 126854825
• Update Time: 2025-10-29

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide
• F6517-2117
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide
• AKOS032459517
• 2097929-29-6
• 2-(4-fluorophenyl)-N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]acetamide

• Inchi： 1S/C18H16FNO2S2/c19-13-5-3-12(4-6-13)10-18(22)20-11-14(21)15-7-8-17(24-15)16-2-1-9-23-16/h1-9,14,21H,10-11H2,(H,20,22)
• InChI Key： NOOUCVFDDVIYNN-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(CC1C=CC(=CC=1)F)=O)O

Computed Properties

• Exact Mass: 361.06064926g/mol
• Monoisotopic Mass: 361.06064926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide

Professional Introduction to Compound with CAS No. 2097929-29-6 and Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide

The compound with the CAS number 2097929-29-6 and the product name N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide represents a significant advancement in the field of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in pharmaceuticals and advanced materials. The presence of a bithiophene moiety and a fluorophenyl group in its molecular structure endows it with distinct chemical properties that make it a promising candidate for various research and industrial applications.

In recent years, the exploration of organic semiconductors and conductive polymers has been a focal point in materials science, particularly due to their utility in electronic devices such as organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaic cells. The bithiophene unit is a well-known building block in this domain, known for its excellent electronic properties and thermal stability. Its incorporation into the molecular framework of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide enhances the compound's ability to participate in π-conjugation, which is crucial for charge transport in electronic applications.

The fluorophenyl group adds another layer of functionality to the compound, influencing its solubility, metabolic stability, and interaction with biological targets. Fluoro-substituted aromatic compounds are frequently employed in drug design due to the ability of fluorine atoms to modulate pharmacokinetic properties such as lipophilicity, metabolic half-life, and binding affinity. The combination of these two motifs in N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide suggests a multifaceted utility, ranging from electronic applications to potential therapeutic uses.

Recent studies have highlighted the importance of incorporating heterocyclic structures into drug candidates to improve their efficacy and selectivity. The bithiophene core provides a rigid scaffold that can be easily modified to target specific biological pathways. For instance, derivatives of bithiophene have shown promise in the development of kinase inhibitors and antiviral agents. The hydroxyl group in the N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl) moiety further enhances the compound's potential as a bioactive molecule by allowing for hydrogen bonding interactions with biological targets.

The presence of the 4-fluorophenyl group not only influences the compound's electronic properties but also its interaction with enzymes and receptors. Fluorine atoms can participate in dipole-dipole interactions and halogen bonding, which can significantly enhance binding affinity. This feature makes N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide a valuable scaffold for designing molecules with improved pharmacological profiles.

From an industrial perspective, the synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the bithiophene core. The introduction of the hydroxyl group followed by acetylation at the amide position further complicates the synthetic route but is essential for achieving the desired molecular architecture.

In conclusion, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-fluorophenyl)acetamide represents a fascinating example of how structural modifications can lead to compounds with diverse applications. Its unique combination of a bithiophene moiety and a fluorophenyl group makes it a versatile molecule with potential uses in both materials science and pharmaceuticals. As research continues to uncover new applications for this class of compounds, their importance is likely to grow further.